3-(1H-pyrazol-4-yl)piperidine
Overview
Description
“3-(1H-pyrazol-4-yl)piperidine” is a compound that belongs to the class of organic compounds known as phenylpyrazoles . It has a molecular weight of 224.13 . The compound is a solid in its physical form .
Synthesis Analysis
The synthesis of pyrazole derivatives, such as “this compound”, involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system .Molecular Structure Analysis
The molecular structure of “this compound” comprises two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms . The InChI Code for the compound is 1S/C8H13N3.2ClH/c1-2-7(4-9-3-1)8-5-10-11-6-8;;/h5-7,9H,1-4H2,(H,10,11);2*1H .Physical And Chemical Properties Analysis
“this compound” is a solid compound . The compound has a molecular weight of 224.13 .Scientific Research Applications
Pharmacokinetics and Drug Metabolism
3-(1H-pyrazol-4-yl)piperidine and its derivatives are prominent in the study of drug metabolism and pharmacokinetics. For example, INCB039110, a Janus kinase inhibitor with a structural relevance, was investigated to understand its interactions with renal transporters affecting creatinine clearance, underscoring the complexity of interpreting serum creatinine as a renal function marker (Zhang et al., 2015). Similarly, the metabolism, excretion, and pharmacokinetics of INCB018424, another relevant compound, were thoroughly examined in human subjects to understand its absorption and elimination processes, highlighting the drug's extensive metabolism and the role of various metabolites (Shilling et al., 2010).
Neuropharmacology and Receptor Studies
The compound's framework is utilized in neuropharmacological research, focusing on receptor activity and modulation. For instance, LY2940094, a nociceptin opioid peptide receptor (NOP) antagonist structurally analogous to this compound, was studied to determine receptor occupancy and its implications for treating conditions like obesity and depression (Raddad et al., 2016). This research is vital for developing new therapeutic agents targeting specific neural pathways.
Therapeutic Applications and Drug Safety
Compounds structurally similar to this compound are involved in evaluating therapeutic applications and drug safety. Venetoclax, a B-cell lymphoma-2 inhibitor, underwent extensive studies to characterize its absorption, metabolism, and excretion in humans, providing insights into its biotransformation and the significance of certain metabolites (Liu et al., 2017). This type of research is crucial for optimizing drug efficacy and minimizing adverse effects.
Environmental and Health Monitoring
The relevance of this compound extends to environmental health, where related compounds are monitored to assess exposure levels and potential health impacts. For example, a study on environmental exposure to pesticides in South Australian children used biomarkers structurally related to this compound to measure exposure levels, emphasizing the need for understanding environmental impacts on public health (Babina et al., 2012).
Safety and Hazards
Mechanism of Action
Target of Action
For example, some pyrazole derivatives have been found to inhibit enzymes like cyclooxygenase-2 .
Mode of Action
Pyrazole derivatives often act by binding to their target proteins and inhibiting their activity .
Biochemical Pathways
Without specific information on “3-(1H-pyrazol-4-yl)piperidine”, it’s difficult to say which biochemical pathways it might affect. Pyrazole derivatives can affect a variety of biochemical pathways depending on their specific targets .
Pharmacokinetics
These properties can vary widely among different pyrazole derivatives .
Result of Action
Pyrazole derivatives can have a variety of effects depending on their specific targets .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of pyrazole derivatives .
properties
IUPAC Name |
3-(1H-pyrazol-4-yl)piperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3/c1-2-7(4-9-3-1)8-5-10-11-6-8/h5-7,9H,1-4H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZQLJAMVAKAJPK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C2=CNN=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201308047 |
Source
|
| Record name | 3-(1H-Pyrazol-4-yl)piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201308047 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1211515-46-6 |
Source
|
| Record name | 3-(1H-Pyrazol-4-yl)piperidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1211515-46-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(1H-Pyrazol-4-yl)piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201308047 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(1H-pyrazol-4-yl)piperidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,6-dimethyl-7-oxo-6H,7H-[1,2]oxazolo[3,4-d]pyridazine-4-carboxylic acid](/img/structure/B1523782.png)
![2-({1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl}oxy)acetic acid](/img/structure/B1523783.png)
amine](/img/structure/B1523794.png)
